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Compound of Interest

Compound Name: 2-Cyclopropyl-2-oxoacetic acid

Cat. No.: B174798

For researchers, scientists, and professionals in drug development, the integrity of our work
extends beyond the bench; it encompasses the entire lifecycle of the chemical compounds we
handle, including their safe and responsible disposal. This guide provides an in-depth,
procedural framework for the proper disposal of 2-Cyclopropyl-2-oxoacetic acid, ensuring the
safety of laboratory personnel and the protection of our environment. The causality behind
each procedural step is explained to foster a culture of safety and proactive risk mitigation.

Immediate Safety and Hazard Recognition

Before initiating any disposal protocol, it is paramount to recognize the inherent hazards of 2-
Cyclopropyl-2-oxoacetic acid. A thorough understanding of its chemical properties is the
foundation of safe handling and disposal.

Property Value Source
CAS Number 13885-13-7 [11[2][3][4]
Molecular Formula C5H603 [2][5]
Molecular Weight 114.10 g/mol [5]
Physical Form Liquid [1]
Storage Temperature 2-8°C, Sealed in a dry place [1]
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GHS Hazard Identification

Globally Harmonized System (GHS) classifications provide a universally understood language
of hazard communication. For 2-Cyclopropyl-2-oxoacetic acid, the following classifications
are critical to acknowledge:

GHS Hazard Statement Description

H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation
H332 Harmful if inhaled

H335 May cause respiratory irritation

Source:[1][6][7]

These classifications mandate the use of appropriate Personal Protective Equipment (PPE) at
all times. This includes, but is not limited to, chemical-resistant gloves, safety goggles, and a
lab coat. All handling of this compound should be performed in a well-ventilated area or a
chemical fume hood to minimize inhalation exposure.[8][9][10]

Disposal Decision Workflow

The following flowchart outlines the critical decision-making process for the disposal of 2-
Cyclopropyl-2-oxoacetic acid. This visual guide ensures a logical and compliant approach to
waste management.
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Caption: Disposal decision workflow for 2-Cyclopropyl-2-oxoacetic acid.
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Step-by-Step Disposal Protocol

This protocol provides a detailed, sequential procedure for the safe disposal of 2-Cyclopropyl-

2-oxoacetic acid from the point of generation to its final removal from the laboratory.

Step 1: Immediate Waste Collection

Designated Waste Container: At the point of generation, collect all waste containing 2-
Cyclopropyl-2-oxoacetic acid in a designated, compatible hazardous waste container.
Recommended container materials are glass or high-density polyethylene (HDPE). Ensure
the container is in good condition, free from cracks or damage, and has a secure, tight-fitting
lid.[8]

Avoid Mixing: Do not mix 2-Cyclopropyl-2-oxoacetic acid waste with other waste streams,
particularly bases, strong oxidizing agents, or reactive metals, to prevent violent chemical
reactions.

Headspace: Leave at least 10% headspace in the container to allow for vapor expansion and
prevent pressure buildup.

Step 2: Proper Labeling

Hazardous Waste Label: Immediately affix a completed hazardous waste label to the
container.

Content Identification: Clearly write the full chemical name, "2-Cyclopropyl-2-oxoacetic
acid,” and its concentration or percentage in the waste mixture. If it is part of a mixed waste
stream, list all components and their approximate percentages.

Hazard Identification: Mark the appropriate hazard boxes on the label (e.g., "Corrosive,"
"Toxic").

Date of Accumulation: Record the date when the first drop of waste was added to the
container. This is a regulatory requirement in many jurisdictions.

Step 3: Segregated Storage
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Storage Location: Store the labeled waste container in a designated satellite accumulation
area within the laboratory. This area should be under the control of laboratory personnel.

Secondary Containment: Place the waste container in a secondary containment bin or tray
that can hold the entire volume of the container in case of a leak or spill.

Segregation: Ensure the storage area segregates acidic waste from incompatible materials
such as bases, oxidizers, and flammable solvents.

Step 4: Arranging for Disposal

Consult Institutional Policies: Adhere to your institution's specific procedures for hazardous
waste pickup. This typically involves contacting the Environmental Health and Safety (EHS)
department.

Professional Disposal Service: The disposal of 2-Cyclopropyl-2-oxoacetic acid must be
handled by a licensed professional waste disposal service.[7] This is not a material that can
be disposed of down the drain or in regular trash.

Documentation: Maintain a record of all hazardous waste generated and disposed of, in
accordance with your institution's policies and local regulations.

Emergency Procedures for Spills and Exposures

In the event of an accidental release or exposure, immediate and appropriate action is crucial.

Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[8]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[9][10]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek medical attention.[8][9]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[8]
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o Small Spills: For minor spills within a chemical fume hood, absorb the material with an inert
absorbent such as vermiculite, dry sand, or earth. Place the contaminated absorbent into a
sealed, labeled hazardous waste container for disposal.

o Large Spills: Evacuate the area immediately. Notify your institution's EHS department or
emergency response team. Do not attempt to clean up a large spill without proper training
and equipment.

By adhering to this comprehensive guide, laboratory professionals can ensure the safe and
compliant disposal of 2-Cyclopropyl-2-oxoacetic acid, upholding the principles of scientific
integrity and environmental stewardship.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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